N-[(4-Bromo-2-methylphenyl)methyl]cyclobutanamine
Overview
Description
N-[(4-Bromo-2-methylphenyl)methyl]cyclobutanamine, also known as N-Bromo-2-methyl-4-phenylcyclobutanamine, is an organic compound with a variety of applications in scientific research. It is a cyclic amine, which is a nitrogen-containing compound with a cyclic structure. It is considered to be a “building block” for the synthesis of more complex molecules and has been used in a number of research studies.
Scientific Research Applications
Carbon-Carbon Bond Formation
A study by Matsuda, Shigeno, and Murakami (2008) explored the palladium-catalyzed reaction of 3-(2-hydroxyphenyl)cyclobutanones with aryl bromides, leading to 4-arylmethyl-3,4-dihydrocoumarins through carbon-carbon bond cleavage and formation. This process demonstrates the utility of related cyclobutanone compounds in constructing complex molecular architectures, which could be relevant for derivatives of N-[(4-Bromo-2-methylphenyl)methyl]cyclobutanamine (Matsuda, Shigeno, & Murakami, 2008).
Novel Synthetic Pathways
Gan and Ma (2009) reported on the synthesis of 1,5-benzothiazepine dipeptide mimetics through a CuI-catalyzed coupling process, starting from 4-methylphenyl bromide and amino acids, leading to N-aryl amino acids. This approach, involving iodination and condensation followed by cyclization, could offer new synthetic routes for bromophenyl cyclobutanamine derivatives (Gan & Ma, 2009).
Anticancer and Biological Activity
Research by Guo et al. (2018) on a novel bromophenol derivative, BOS-102, highlighted its potent anticancer activities on human lung cancer cell lines, involving mechanisms like cell cycle arrest and apoptosis induction via ROS-mediated pathways. This suggests that structurally related compounds, such as N-[(4-Bromo-2-methylphenyl)methyl]cyclobutanamine, could have potential applications in developing new anticancer agents (Guo et al., 2018).
Mechanistic Insights into Chemical Reactions
The work by Toda and Takehira (1972) on the reaction of 2-bromo-3,4-bis(diphenylmethylene)cyclobutanone with alcoholic potassium hydroxide offers valuable mechanistic insights. Such studies can help understand the reactivity and potential transformations of N-[(4-Bromo-2-methylphenyl)methyl]cyclobutanamine under various conditions (Toda & Takehira, 1972).
properties
IUPAC Name |
N-[(4-bromo-2-methylphenyl)methyl]cyclobutanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrN/c1-9-7-11(13)6-5-10(9)8-14-12-3-2-4-12/h5-7,12,14H,2-4,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLQNFLBXRPGFGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)CNC2CCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-Bromo-2-methylphenyl)methyl]cyclobutanamine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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